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Compound of Interest

Compound Name: Glycerol-d1

Cat. No.: B12394345

Get Quote

Executive Summary & Safety Assessment
While Glycerol-d1 (Deuterated Glycerol, C3H5(OD)3 or similar isotopologues) is chemically

stable and non-radioactive, its disposal requires specific protocols often overlooked in standard

safety briefings. Unlike common solvents, Glycerol-d1 poses unique physical and

environmental challenges due to its high viscosity and significant Biological Oxygen Demand

(BOD).

This guide replaces generic "down the drain" assumptions with a compliant, environmentally

sound workflow.

The "Why" Behind the Protocol (Causality)
Stable Isotope Status: Deuterium (

H) is a stable isotope. Glycerol-d1 is not radioactive. It does not require decay-in-storage or
radioactive waste streams unless contaminated with other radiolabels (e.g.,

C or

H).
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The BOD Hazard: You must not pour Glycerol-d1 down the drain. Glycerol has a massive

Biological Oxygen Demand.[1] When introduced to waterways, it accelerates microbial

growth that depletes dissolved oxygen, causing hypoxia in aquatic ecosystems.

Physical Hazard (Viscosity): Glycerol-d1 is highly viscous (~1000 cP at 20°C).[2] It

accumulates in P-traps and plumbing bends, creating stubborn clogs that require mechanical

removal.

RCRA Status: Pure Glycerol is not a P-listed or U-listed hazardous waste under US EPA

regulations (40 CFR 261.33). However, its disposal path changes immediately if mixed with

ignitable or halogenated solvents.

Quantitative Safety Data
Table 1: Key Physicochemical Properties Influencing Disposal
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Property Value Operational Implication

Flash Point > 160°C (320°F)

Considered "Non-Flammable"

for transport; High BTU value

makes it excellent for fuel

blending incineration.

Water Solubility Miscible

Hygroscopic nature means

waste volume will expand if left

uncapped in humid

environments.

Viscosity ~1.41 g/cm³

High density/viscosity requires

positive displacement pipettes

for transfer; resists gravity

draining.

RCRA Code None (Pure)

Becomes D001 if mixed with

flammable solvents (Flash

point <60°C).

Radioactivity None

Stable Isotope. Do not place in

radioactive waste bins (costly

classification error).

Disposal Decision Logic
The following decision matrix illustrates the correct workflow for classifying Glycerol-d1 waste.
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Glycerol-d1 Waste Generated

Is it mixed with other solvents?

Is it co-mingled with
Radioisotopes (14C, 3H)?

Yes

Is it Pure Glycerol-d1?

No

DISPOSE: Radioactive Waste Stream
(Segregate by Half-Life)

Yes

Does mixture contain
Halogens (e.g., CDCl3)?

No

DISPOSE: Non-Hazardous Organic Waste
(Do NOT Drain Pour)

Yes

DISPOSE: Halogenated Organic Waste
(High Cost Stream)

Yes

DISPOSE: Non-Halogenated Organic Waste
(Fuel Blending)

No

Click to download full resolution via product page

Figure 1: Decision logic for segregating Glycerol-d1 waste streams. Note that co-contaminants

(solvents, isotopes) always dictate the classification.

Detailed Disposal Protocols
Protocol A: Pure Glycerol-d1 (Expired or Unused Stock)
Context: You have an expired bottle or a surplus of pure Glycerol-d1.[2][3][4][5][6][7][8][9]

Mechanism: Incineration (Fuel Blending).
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Container Selection: Use a High-Density Polyethylene (HDPE) or glass container compatible

with organic solvents.

Labeling: Label clearly as "Non-Hazardous Organic Waste - Glycerol."

Note: Even though it is non-hazardous, labeling it "Organic Waste" ensures it goes to

incineration rather than water treatment.

Transfer: Pour viscous liquid slowly. If the glycerol has gelled or is too viscous, you may add

a small amount of water or methanol to reduce viscosity only if the waste stream allows for it

(adding methanol makes it Flammable Waste D001).

Disposal: Hand off to your EHS hazardous waste team. They will likely aggregate this with

other high-BTU non-halogenated wastes for energy recovery (fuel blending).

Protocol B: Mixed Solvent Waste (NMR/Mass Spec)
Context: Glycerol-d1 used as a relaxation agent or standard in an NMR tube, mixed with

solvents like Chloroform-d (

) or Deuterium Oxide (

).

Identify the Co-Solvent: The co-solvent determines the toxicity profile.

Scenario 1: Mixed with Chloroform-d (

).

Action: Segregate into Halogenated Waste.

Why: Halogenated compounds require specific high-temperature incineration to prevent

the formation of dioxins.

Scenario 2: Mixed with

or Methanol-d4.
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Action: Segregate into Non-Halogenated Organic Waste.

Why: These can be burned for fuel recovery.

Collection: Decant NMR tubes into the appropriate carboy. Do not throw full NMR tubes into

sharps containers; the solvent must be drained first.

Protocol C: Empty Container Management (RCRA
Compliance)
Context: You have used the final aliquot of Glycerol-d1. Regulatory Standard: 40 CFR 261.7

(RCRA "Empty" Definition).[9][10][11]

A container is legally "empty" only when:

Removal: All wastes have been removed by pouring, pumping, or aspirating.[9][11][12]

Residue Limit: No more than 2.5 cm (1 inch) of residue remains on the bottom, OR no more

than 3% by weight remains.

The Triple Rinse Protocol: Because Glycerol-d1 is viscous, a simple pour will leave >3%

residue.

Solvent Selection: Add a small volume of water or methanol (approx. 10% of container

volume).

Agitation: Cap and shake vigorously to dissolve the viscous film.

Decant: Pour the rinsate into the Non-Halogenated Waste stream.

Repeat: Perform this rinse 3 times.

Final Step: Deface the label (cross out "Glycerol-d1") and dispose of the glass/plastic bottle

in standard lab trash or glass recycling, depending on facility rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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